Cas no 1487185-45-4 (3-amino-1-2-(oxolan-2-yl)ethyl-1,2-dihydropyridin-2-one)

• Product Name: 3-amino-1-2-(oxolan-2-yl)ethyl-1,2-dihydropyridin-2-one
• CAS No: 1487185-45-4
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6398641
• PubChem ID: 65160885
• Update Time: 2025-05-20

3-amino-1-2-(oxolan-2-yl)ethyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-2-(oxolan-2-yl)ethyl-1,2-dihydropyridin-2-one
• 2(1H)-Pyridinone, 3-amino-1-[2-(tetrahydro-2-furanyl)ethyl]-
• 3-Amino-1-(2-(tetrahydrofuran-2-yl)ethyl)pyridin-2(1h)-one
• AKOS014494596
• EN300-1107934
• 1487185-45-4
• 3-amino-1-[2-(oxolan-2-yl)ethyl]-1,2-dihydropyridin-2-one
• CS-0348644

• Inchi： 1S/C11H16N2O2/c12-10-4-1-6-13(11(10)14)7-5-9-3-2-8-15-9/h1,4,6,9H,2-3,5,7-8,12H2
• InChI Key： FAJVALWZEHZHGF-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCC2CCCO2)C=CC=C1N

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Boiling Point: 407.3±38.0 °C(Predicted)
• pka: 3.82±0.20(Predicted)

Additional information on 3-amino-1-2-(oxolan-2-yl)ethyl-1,2-dihydropyridin-2-one

Introduction to 3-amino-1-2-(oxolan-2-yl)ethyl-1,2-dihydropyridin-2-one (CAS No. 1487185-45-4)

3-amino-1-2-(oxolan-2-yl)ethyl-1,2-dihydropyridin-2-one is a compound of significant interest in the field of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This heterocyclic molecule combines elements of pyridine and oxolane rings, making it a versatile scaffold for drug discovery. With a CAS number of 1487185-45-4, this compound has garnered attention for its synthetic utility and its role in developing novel therapeutic agents.

The structural composition of 3-amino-1-2-(oxolan-2-yl)ethyl-1,2-dihydropyridin-2-one includes a dihydropyridine core, which is well-known for its applications in calcium channel modulation and other pharmacological uses. The presence of an amino group and an oxolane substituent further enhances its potential as a pharmacophore. These structural features contribute to its reactivity and interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways involved in inflammation, cancer, and neurodegenerative diseases. The unique structural motifs in 3-amino-1-2-(oxolan-2-yl)ethyl-1,2-dihydropyridin-2-one make it an attractive candidate for such applications. For instance, the dihydropyridine moiety has been extensively studied for its ability to interact with ion channels, while the oxolane ring can provide additional binding pockets for target proteins.

One of the most compelling aspects of this compound is its synthetic accessibility. The presence of functional groups such as the amino group and the oxolane ring allows for diverse chemical modifications, enabling chemists to tailor its properties for specific biological targets. This flexibility has made 3-amino-1-2-(oxolan-2-yl)ethyl-1,2-dihydropyridin-2-one a valuable tool in medicinal chemistry research.

Recent studies have begun to explore the pharmacological potential of 3-amino-1-2-(oxolan-2-yl)ethyl-1,2-dihydropyridin-2-one in various disease models. For example, researchers have investigated its effects on enzymes and receptors implicated in cancer progression. The compound’s ability to interact with these targets suggests that it could serve as a lead molecule for the development of novel anticancer agents. Additionally, its structural similarity to known bioactive molecules makes it a promising candidate for structure-based drug design.

The dihydropyridine core of 3-amino-1-2-(oxolan-2-yl)ethyl-1,2-dihydropyridin-2-one is particularly noteworthy due to its known interaction with calcium channels. This property has been exploited in the development of drugs used to treat conditions such as hypertension and angina pectoris. By incorporating additional functional groups, researchers aim to enhance or modify these interactions to develop more effective therapies.

Another area of interest is the potential use of 3-amino-1-2-(oxolan-ylyl)ethyl-l, 2-dihydropyridin-z-one in neurodegenerative diseases. The ability of dihydropyridines to modulate neuronal signaling pathways has led to investigations into their role in conditions such as Alzheimer’s disease and Parkinson’s disease. The unique structural features of this compound may offer new insights into these diseases and could lead to the development of novel therapeutic strategies.

The oxolane ring in 3-amino-l -z(oxolan -zyl) ethyl -l , 22 -dih ydro py ridin -z one also contributes to its pharmacological potential. Oxolane derivatives have been shown to exhibit various biological activities, including antimicrobial and anti-inflammatory effects. By combining these structural elements with the dihydropyridine core, researchers hope to create molecules that can address multiple therapeutic targets simultaneously.

Synthetic methodologies have been refined to facilitate the preparation of 3-amino-l -z(oxolan -zyl) ethyl -l , 22 -dih ydro py ridin -z one, enabling researchers to explore its full chemical space. Advances in organic synthesis have made it possible to introduce diverse functional groups while maintaining the integrity of the core structure. This has opened up new avenues for drug discovery and allowed for the exploration of novel derivatives.

The future prospects for 3-amino-l -z(oxolan -zyl) ethyl -l , 22 -dih ydro py ridin -z one are promising, with ongoing research aimed at uncovering its full pharmacological potential. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion,3-amino-l -z(oxolan -zyl) ethyl -l , 22 -dih ydro py ridin -z one (CAS No. 1487185_45_4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic versatility make it a valuable tool for drug discovery. With continued research and development,this compound holds great promise for addressing some of the most challenging diseases faced by humanity today.*